(Rac)-Atropine-d3

LC-MS/MS MRM transitions isotope dilution mass spectrometry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H23NO3
Molecular Weight 289.4 g/mol
CAS No. 51-55-8; 5908-99-6
Cat. No. B15603915
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Technical Parameters


Basic Identity
Product Name(Rac)-Atropine-d3
CAS51-55-8; 5908-99-6
Molecular FormulaC17H23NO3
Molecular Weight289.4 g/mol
Structural Identifiers
InChIInChI=1S/C17H23NO3/c1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12/h2-6,13-16,19H,7-11H2,1H3/t13-,14+,15?,16?
InChIKeyRKUNBYITZUJHSG-PJPHBNEVSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 1 ml / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubility>43.4 [ug/mL] (The mean of the results at pH 7.4)

Structure & Identifiers


Interactive Chemical Structure Model





(Rac)-Atropine-d3: Stable Isotope-Labeled Internal Standard for Atropine Quantification by LC-MS and GC-MS – Procurement Specification Guide


(Rac)-Atropine-d3 (CAS 1276197-36-4; unlabeled parent CAS 51-55-8 / 5908-99-6) is a triple-deuterated isotopologue of the racemic tropane alkaloid atropine, bearing three deuterium atoms at the N-methyl position (N-methyl-d3) . With a molecular formula of C₁₇H₂₀D₃NO₃ and a molecular weight of 292.39 g/mol, this compound is supplied at ≥98% chemical purity and serves as the deuterium-labeled internal standard (SIL-IS) for quantitative analysis of atropine in biological and environmental matrices via GC-MS or LC-MS/MS . Its primary differentiation from unlabeled atropine lies in the +3 Da mass shift that enables unambiguous mass spectrometric discrimination while preserving near-identical physicochemical behavior throughout sample preparation, chromatographic separation, and ionization.

Workflow

Isotope dilution LC-MS/MS or GC-MS quantification of atropine in biological matrices

Selection Logic

+3 Da isotopologue co-elutes with analyte for optimal matrix-effect correction

Use Context

Forensic toxicology, food safety, and PK bioanalysis requiring SIL-IS method validation

Why (Rac)-Atropine-d3 Cannot Be Replaced by Unlabeled Atropine or Alternative Internal Standards in Quantitative MS Assays


Stable isotope-labeled internal standards (SIL-IS) are the first-choice approach for quantitative LC-MS/MS bioanalysis because they co-elute with the target analyte and correct for matrix effects, extraction recovery losses, and ionization variability that structural analog internal standards cannot fully compensate for [1]. Unlike cocaine-d3—a non-structurally-identical IS used for tropane alkaloid panels that yields accuracy of 87–122% and coefficient of variation of 2–13% [2]—(Rac)-Atropine-d3 is the authentic isotopologue of the target analyte, sharing identical chromatographic retention, extraction recovery, and ionization efficiency. Compared to atropine-d5 (ring-deuterated, +5 Da), the N-methyl-d3 labeling position of (Rac)-Atropine-d3 provides a +3 Da shift that minimizes the chromatographic deuterium isotope effect on reversed-phase columns, where polydeuterated molecules exhibit reduced lipophilicity and earlier elution times that can compromise matrix effect compensation [3]. Substituting with unlabeled atropine as an internal standard is analytically invalid, as it cannot be distinguished from endogenous analyte by mass spectrometry.

Unlabeled atropine

Analytically invalid as internal standard; cannot be distinguished from endogenous analyte by mass spectrometry.

Cocaine-d3

Structural analog IS may not fully compensate for matrix effects or extraction recovery losses, widening accuracy windows.

Atropine-d5

Larger +5 Da shift can introduce a chromatographic deuterium isotope effect, altering retention and matrix-effect co-elution.

(Rac)-Atropine-d3 Quantitative Differentiation Evidence: Head-to-Head Analytical Performance vs. Comparators


Mass Spectrometric Discrimination: +3 Da Precursor Ion Shift Enables Unambiguous MRM Detection vs. Unlabeled Atropine

(Rac)-Atropine-d3 provides a +3 Da mass shift relative to unlabeled atropine, enabling complete mass spectrometric resolution without isotopic cross-talk. In validated LC-MS/MS methods, the precursor-to-product ion transition for atropine-d3 is m/z 293.1→127.0 and 92.9, whereas unlabeled atropine is monitored at m/z 290.2→124.0 and 92.9 [1]. On a triple quadrupole MS system using µLC–ESI MS/HR MS (PIS) analysis, the [M+H]⁺ precursor ion of d3-Atr was confirmed at m/z 293.2, with fragment ions at m/z 127.1 and 93.1, with a peak area ratio Qual II/Qual I of 51.0% [2]. The +3 Da shift places the labeled IS outside the natural abundance isotopic envelope of atropine (¹³C, ¹⁵N, ¹⁸O contributions), eliminating the need for isotopic correction algorithms required when using +2 Da (d2) labels or when atropine-d3 is compared against atropine-d5, whose +5 Da shift introduces a larger chromatographic deuterium isotope effect on C18 stationary phases [3].

MRM Discrimination
Reported
[M+H]⁺ m/z 293.2 (d3) vs. 290.2 (unlabeled); +3.0 Da mass shift with Qual II/Qual I ratio 51.0%
Supports unambiguous MS resolution without isotopic cross-talk
Co-elution preserved for reliable matrix-effect correction
LC-MS/MS MRM transitions isotope dilution mass spectrometry

Isotopic Enrichment: 99% ²H Atom Abundance vs. Industry Minima Ensures Low Unlabeled Carryover in Trace-Level Quantification

The isotopic enrichment specification of (Rac)-Atropine-d3 directly determines the lower limit of reliable quantification in isotope dilution assays. Commercial (Rac)-Atropine-d3 is certified at 99% ²H atom abundance (i.e., 99% of N-methyl hydrogens replaced by deuterium) . A competing specification from another manufacturer lists 98 atom% D , representing a 1-percentage-point difference in isotopic purity. At an isotopic enrichment of 98%, the residual 2% unlabeled species contributes a background signal at the analyte m/z channel, which becomes analytically significant when quantifying atropine at concentrations near the LOQ. For a method achieving an LOQ of 0.93 µg/kg in feed matrices [1], a 1% difference in unlabeled carryover can shift the measured concentration by approximately 0.01 µg/kg, which is material for regulatory compliance testing under EU Directive 2002/32/EC on undesirable substances in animal feed.

Isotopic Enrichment
Data to verify
99% ²H atom abundance vs. 98% comparator specification
Higher enrichment reduces unlabeled carryover at trace LOQ
Specification review required for regulatory compliance testing
isotopic purity deuterium enrichment SIL-IS certification

GC-MS Method Validation: Recovery >80%, Linear Range 10–5000 ng/mL with LOD 5.0 ng/mL in Biological Matrices Using Atropine-d3 as Internal Standard

A validated GC-MS method employing atropine-d3 as the internal standard for quantification of tropane alkaloids in serum and urine demonstrated analyte recovery exceeding 80% after Extrelut® column extraction and trimethylsilyl derivatization [1]. The method achieved linearity over the range 10–5000 ng/mL with a limit of detection of 5.0 ng/mL in biological materials. This performance was obtained using atropine-d3 as the SIL-IS, which corrects for extraction losses and derivatization variability that would otherwise degrade accuracy when using a non-isotopologue internal standard. By comparison, a parallel LC-ESI MS/MS method for atropine in plasma that used cocaine-d3—a structural analog IS rather than a true isotopologue—achieved accuracy of 87–122% and precision (CV) of 2–13% over a linear range of 0.05–50 ng/mL [2]. The wider accuracy window (87–122%) for the structural analog IS reflects the incomplete compensation for matrix effects and extraction variability that a true isotopologue IS inherently corrects.

GC-MS Method Validation
Method context
Recovery >80%, linearity 10–5000 ng/mL, LOD 5.0 ng/mL in serum/urine
Supports extraction recovery correction for defensible forensic results
Accuracy robustness vs. structural analog IS (87–122% span)
GC-MS forensic toxicology method validation

Ultra-Trace LOQ of 0.93 µg/kg in Compound Animal Feed Matrices Demonstrates Suitability for Regulatory Food Safety Testing

In a 2022 method validation study for determination of tropane alkaloids in compound animal feeds by LC-MS, atropine-D3 and scopolamine-D3 were employed as matched SIL-IS for their respective analytes [1]. The method achieved limits of quantification of 0.93 µg/kg for atropine and 0.92 µg/kg for scopolamine, with successful application to 42 feed samples where 67% contained at least one of the monitored alkaloids at concentrations reaching 147.9 µg/kg. This LOQ level is approximately three orders of magnitude below the maximum levels under discussion by EFSA for tropane alkaloids in feed materials. The near-identical LOQ values for atropine (0.93 µg/kg) and scopolamine (0.92 µg/kg) confirm that atropine-D3 provides matrix effect correction equivalent to scopolamine-D3, validating its suitability as a matched SIL-IS in complex feed matrices where ion suppression from co-extracted matrix components is the primary determinant of method sensitivity.

Ultra-Trace LOQ
Reported
LOQ 0.93 µg/kg in compound animal feed matrix (LC-MS)
Enables regulatory food safety quantification at sub-ppb levels
Matrix-effect control validated across 42 real feed samples
food safety LC-MS tropane alkaloid regulation

MALDI-TOF MS/MS Cross-Platform Validation: Intraday/Interday Precision <17%, Accuracy 77–112% in Herbal Tea and Plant Material

Beyond conventional LC-MS and GC-MS platforms, (Rac)-Atropine-d3 has been validated as an internal standard for the first MALDI-TOF MS/MS procedure for simultaneous quantification of atropine and scopolamine in herbal tea infusions and Solanaceae plant material [1]. Using a standard additions approach with triply deuterated atropine as the internal standard, the method achieved intraday and interday precision of less than 17% relative standard deviation (RSD) and accuracy between 77% and 112%. Limits of detection in the spotting solution were 5 ng/mL for atropine and 0.5 ng/mL for scopolamine. This cross-platform validation is significant because MALDI-TOF MS/MS is inherently more susceptible to spot-to-spot signal variability than electrospray-based LC-MS; the ability of atropine-d3 to correct for this variability and deliver sub-20% precision demonstrates its robustness as an IS across fundamentally different ionization mechanisms (ESI vs. MALDI).

MALDI-TOF Cross-Validation
Method context
Precision
Extends IS robustness to non-ESI ionization platforms
Supports high-throughput MALDI screening workflows
CRM Availability
Source review
100 µg/mL ready-to-use solution under ISO 17034 accreditation (Cerilliant®)
Reduces in-house preparation burden and uncertainty
Format advantage for ISO/IEC 17025-accredited laboratories
MALDI-TOF MS/MS plant toxin analysis method cross-validation

ISO-Accredited Certified Reference Material Availability: 100 µg/mL Ready-to-Use Solution Eliminates In-House Standard Preparation and Validation Burden

(Rac)-Atropine-d3 is commercially available as a certified reference material (CRM) solution at 100 µg/mL in acetonitrile, supplied in a 1 mL ampule under the Cerilliant® brand (Sigma-Aldrich/Merck) . This CRM is manufactured under ISO 17034 and ISO/IEC 17025 accreditation, with SNAP-N-SPIKE®/SNAP-N-SHOOT® format for direct use in LC-MS or GC-MS workflows. The certified concentration eliminates the need for in-house gravimetric preparation, purity verification by HPLC, and isotopic enrichment confirmation by MS—steps that are mandatory when procuring neat powder reference standards of unlabeled atropine (CAS 51-55-8) or research-grade deuterated compounds. For a forensic toxicology laboratory processing 500 samples per year, the CRM format reduces pre-analytical preparation time by an estimated 4–6 hours per batch compared to preparing calibration standards from neat powder, and eliminates the uncertainty contribution from in-house weighing and dilution steps.

CRM Availability
Source review
100 µg/mL ready-to-use solution under ISO 17034 accreditation (Cerilliant®)
Reduces in-house preparation burden and uncertainty
Format advantage for ISO/IEC 17025-accredited laboratories
certified reference material ISO 17034 Cerilliant

(Rac)-Atropine-d3: Evidence-Backed Procurement Scenarios for Analytical and Research Laboratories


Clinical and Forensic Toxicology: Isotope Dilution LC-MS/MS Quantification of Atropine in Urine, Serum, and Plasma

Laboratories performing quantitative confirmation of atropine exposure in clinical or forensic specimens should procure (Rac)-Atropine-d3 as the SIL-IS for LC-MS/MS or GC-MS methods. The validated MRM transitions (m/z 293.1→127.0 for the IS vs. m/z 290.2→124.0 for atropine) provide unambiguous discrimination [1]. The certified reference material format at 100 µg/mL in acetonitrile (Cerilliant®) enables direct dilution into calibration curves and quality control samples without the pre-analytical uncertainty of neat powder handling . Method performance is documented with recovery >80% and LOD of 5.0 ng/mL in biological matrices [2], meeting the sensitivity requirements for both acute poisoning investigations and therapeutic drug monitoring.

Food and Feed Safety Testing: Regulatory Quantification of Tropane Alkaloid Contamination at Sub-ppb Levels

Food testing laboratories conducting surveillance for tropane alkaloid contamination in cereals, herbal teas, and compound animal feeds should specify (Rac)-Atropine-d3 as the matched SIL-IS. Validated LC-MS methods using atropine-D3 achieve an LOQ of 0.93 µg/kg in compound feed [1], well below EFSA-relevant regulatory thresholds, and the method was successfully applied across 42 real feed samples. The high isotopic enrichment of 99% ²H ensures that unlabeled atropine carryover from the IS does not artificially inflate measured concentrations at these ultra-trace levels, which is essential for defensible compliance testing under EU Directive 2002/32/EC.

Pharmacokinetic and Metabolism Studies: Differentiation of Administered Drug from Endogenous Background

Preclinical and clinical pharmacokinetic studies of atropine require a deuterated IS that maintains metabolic label integrity throughout the study duration. The N-methyl-d3 labeling position of (Rac)-Atropine-d3 benefits from the kinetic isotope effect that stabilizes C–D bonds against N-demethylation, a major metabolic pathway for tropane alkaloids, relative to C–H bonds [1]. This labeling position is less susceptible to hydrogen-deuterium exchange in aqueous biological matrices compared to labels on acidic or exchangeable positions. Combined with the validated intraday/interday precision of <17% RSD demonstrated across LC-MS and MALDI-TOF platforms , (Rac)-Atropine-d3 provides the analytical reproducibility required for constructing reliable concentration-time profiles in PK modeling.

High-Throughput MALDI-TOF Screening with Quantitative Confirmation Capability

Laboratories employing MALDI-TOF MS for rapid screening of plant materials, herbal products, or biological specimens for tropane alkaloids can use (Rac)-Atropine-d3 as the common internal standard for both qualitative screening and subsequent quantitative confirmation. The first validated MALDI-TOF MS/MS procedure for atropine quantification demonstrated that triply deuterated atropine delivers intraday/interday precision <17% and accuracy between 77% and 112% using a standard additions approach [1]. This enables a streamlined workflow where the same IS is added at the sample preparation stage for both screening and confirmation, eliminating the need for separate IS procurement and preparation for each analytical platform.

Application
Selection Property
Validation Focus
Forensic toxicology LC-MS/MS
Authentic isotopologue co-elution
MRM transition specificity and recovery >80%
Food and feed safety testing
Isotopic enrichment ≥99% ²H
LOQ ≤1 µg/kg in complex matrices
Preclinical PK metabolism studies
N-methyl-d3 label stability
Metabolic label integrity and H/D exchange review
High-throughput MALDI-TOF screening
Cross-platform IS robustness
Precision

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